Cas no 57958-28-8 ( )
structure
Product Name:
CAS No:57958-28-8
MF:C13H7N3
MW:205.214781999588
CID:947831
PubChem ID:331843
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4,7-phenanthroline-3-carbonitrile
- 57958-28-8
- SCHEMBL1996656
- NSC326878
- NSC-326878
- DTXSID70318164
-
-
- Inchi： 1S/C13H7N3/c14-8-9-3-4-11-10-2-1-7-15-12(10)5-6-13(11)16-9/h1-7H
- InChI Key： KJWYBWFTTQIEKK-UHFFFAOYSA-N
- SMILES： N1C(C#N)=CC=C2C=1C=CC1=C2C=CC=N1
Computed Properties
- Exact Mass: 205.06411
- Monoisotopic Mass: 205.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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